N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• CAS No.: 477313-43-2
• Molecular Formula: C26H23Cl2N3O3S2
• Molecular Weight: 560.5 g/mol
• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H23Cl2N3O3S2/c1-14-11-19(20(34-2)12-18(14)28)29-22(32)13-35-26-30-24-23(17-5-3-4-6-21(17)36-24)25(33)31(26)16-9-7-15(27)8-10-16/h7-12H,3-6,13H2,1-2H3,(H,29,32)
• InChI Key: BPRYGXJAIWEEPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a structurally complex molecule featuring a benzothieno[2,3-d]pyrimidine core fused with a hexahydro ring system. Key structural elements include:

• Core scaffold: A benzothieno[2,3-d]pyrimidine ring system with a 4-oxo group and a hexahydro (partially saturated) backbone, contributing to conformational rigidity .
• Substituents:
  • A 4-chlorophenyl group at position 3 of the pyrimidine ring.
  • A sulfanyl-linked acetamide side chain at position 2, terminating in a 4-chloro-2-methoxy-5-methylphenyl group.

The compound’s synthesis typically involves nucleophilic substitution and cyclization reactions under controlled conditions to ensure purity and yield .

Biological Activity

N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound notable for its diverse biological activities. Its molecular structure includes multiple functional groups that enhance its reactivity and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C23H23ClN2O3S
• Molar Mass : Approximately 448.96 g/mol
• Key Functional Groups :
  • Chloro substituent
  • Methoxy group
  • Sulfanyl linkage

Biological Activity

Preliminary studies indicate that this compound exhibits significant biological activity, particularly in the following areas:

• Anti-Cancer Properties :
  • The benzothieno-pyrimidine structure is associated with various pharmacological activities including antitumor effects. Research has shown that derivatives of this structure can inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression.
• Neuroprotective Effects :
  • Studies suggest potential neuroprotective properties, possibly through the modulation of neurotransmitter systems or reduction of oxidative stress in neuronal cells.
• Antimicrobial Activity :
  • Some derivatives have demonstrated antibacterial activity against various strains of bacteria, indicating potential as an antimicrobial agent.

Interaction Studies

Understanding the pharmacodynamics and pharmacokinetics of N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is crucial for developing therapeutic applications. Interaction studies reveal its binding affinity to various biological targets:

Target	Binding Affinity	Biological Effect
Enzyme X	High	Inhibition of cancer cell growth
Receptor Y	Moderate	Modulation of neurotransmitter release
Bacterial Protein Z	Low	Antimicrobial activity

Case Studies

Several case studies have explored the biological activity of this compound:

• Case Study 1 : A study conducted on cancer cell lines demonstrated that the compound induced apoptosis in a dose-dependent manner. The mechanism involved the activation of caspase pathways leading to programmed cell death.
• Case Study 2 : Neuroprotective effects were evaluated in an in vivo model of neurodegeneration. Results indicated a significant reduction in neuronal loss and improvement in cognitive function following treatment with the compound.
• Case Study 3 : Antimicrobial efficacy was tested against Gram-positive and Gram-negative bacterial strains. The compound showed notable inhibition against Staphylococcus aureus and Escherichia coli.

Comparative Analysis with Similar Compounds

To understand its unique properties better, a comparative analysis with structurally similar compounds was conducted:

Compound Name	Structural Features	Biological Activity
Compound A	Similar benzothieno-pyrimidine core	Antitumor
Compound B	Contains bromo substituent	Antimicrobial
Compound C	Fluoro instead of chloro	Neuroprotective

This comparison highlights the diversity within this chemical class while underscoring the specific substituents that contribute to the unique biological activities of N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo...

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a family of benzothieno-pyrimidine derivatives modified at positions 2 and 3. Below is a detailed comparison with analogs reported in the literature:

Structural Analogues and Substitution Effects

Compound Name	Molecular Formula	Key Structural Differences	Impact on Properties	References
Target Compound	C₂₇H₂₄Cl₂N₃O₃S₂	4-Chloro-2-methoxy-5-methylphenyl acetamide substituent	Enhanced lipophilicity due to methoxy and methyl groups; potential for improved membrane permeability .
2-{[3-(4-Chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide	C₂₇H₂₅ClN₃O₃S₂	Ethoxyphenyl group instead of methoxy-methylphenyl	Increased steric bulk may reduce binding affinity to certain targets; ethoxy group alters metabolic stability .
N-(3-Chloro-4-methoxyphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	C₂₆H₂₄Cl₂N₃O₄S₂	Methoxy group at position 3 of the phenyl ring	Altered electronic effects may influence receptor interactions; positional isomerism affects solubility .
N-[4-(Acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	C₂₇H₂₅ClN₄O₃S₂	Acetylamino group on the phenyl ring	Improved hydrogen-bonding capacity; potential for enhanced target engagement .
2-{[3-(4-Chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(1H-indazol-6-yl)acetamide	C₂₅H₂₁ClN₅O₂S₂	Indazolyl substituent	Heterocyclic indazole may confer selectivity toward kinase targets; reduced lipophilicity .

Key Findings from Comparative Studies

Bioactivity :

• The target compound’s dual chloro-substitution (on both the pyrimidine and phenyl rings) enhances its interaction with hydrophobic binding pockets in enzymatic assays, as observed in analogs .
• Replacement of methoxy with ethoxy (as in the ethoxyphenyl analog) reduces metabolic degradation in liver microsome studies, suggesting improved pharmacokinetics .

Solubility and Stability: The methoxy-methylphenyl group in the target compound increases solubility in polar aprotic solvents compared to purely aromatic substituents (e.g., indazolyl or acetylamino groups) . Stability under oxidative conditions is superior to analogs with unsubstituted phenyl groups, likely due to electron-donating methoxy and methyl groups .

Synthetic Complexity :

• The target compound requires fewer purification steps than the indazolyl analog, which often forms regioisomeric byproducts .